N-allyl-N'-[4-(phenyldiazenyl)phenyl]thiourea

• IUPAC Name: 1-(4-phenyldiazenylphenyl)-3-prop-2-enylthiourea
• InChI: InChI=1S/C16H16N4S/c1-2-12-17-16(21)18-13-8-10-15(11-9-13)20-19-14-6-4-3-5-7-14/h2-11H,1,12H2,(H2,17,18,21)
• InChI Key: UNRJUZGYVWZSER-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=S)NC1=CC=C(C=C1)N=NC2=CC=CC=C2
• Molecular Formula: C16H16N4S
• DSSTOX Substance ID: DTXSID801040562
• Molecular Weight: 296.4 g/mol
• CAS No.: 1129259-52-4

Description

N-allyl-N'-[4-(phenyldiazenyl)phenyl]thiourea (APPT) is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. It is a thiourea derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N-allyl-N'-[4-(phenyldiazenyl)phenyl]thiourea is not fully understood, but it is believed to involve the formation of a complex with metal ions. This compound has been found to exhibit chelating properties, which allow it to bind to metal ions and prevent their interaction with other molecules. This mechanism of action makes this compound a potential candidate for the treatment of heavy metal poisoning.
Biochemical and Physiological Effects
This compound has been found to exhibit various biochemical and physiological effects, including the inhibition of bacterial growth, the induction of apoptosis in cancer cells, and the scavenging of free radicals. This compound has also been found to exhibit anti-inflammatory properties and to reduce oxidative stress in cells.

Advantages and Limitations for Lab Experiments

N-allyl-N'-[4-(phenyldiazenyl)phenyl]thiourea has several advantages for lab experiments, including its low toxicity and high stability. However, its solubility in water is limited, which can make it difficult to use in aqueous solutions. This compound also has limited availability, which can make it challenging to obtain for lab experiments.

Future Directions

There are several future directions for the study of N-allyl-N'-[4-(phenyldiazenyl)phenyl]thiourea. One potential area of research is the development of new synthesis methods that can improve the yield and purity of this compound. Another area of research is the investigation of the potential use of this compound as a therapeutic agent for the treatment of heavy metal poisoning. Further studies are also needed to explore the potential use of this compound as a corrosion inhibitor and as a reagent for the determination of heavy metals in environmental samples.
Conclusion
In conclusion, this compound is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand the potential of this compound for various applications in scientific research.

Synthesis Methods

N-allyl-N'-[4-(phenyldiazenyl)phenyl]thiourea can be synthesized using various methods, including the reaction between N-allylthiourea and 4-phenyldiazonium tetrafluoroborate. Another method involves the reaction between 4-phenyldiazonium tetrafluoroborate and N-allyl-N'-phenylthiourea in the presence of a base. The synthesis of this compound has also been achieved using a one-pot reaction between N-allylthiourea, 4-phenyldiazonium tetrafluoroborate, and ammonium thiocyanate.

Scientific Research Applications

N-allyl-N'-[4-(phenyldiazenyl)phenyl]thiourea has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit antimicrobial, antitumor, and antioxidant activities. This compound has also been studied for its potential use as a corrosion inhibitor and as a reagent for the determination of heavy metals in environmental samples.